Cas no 125276-62-2 (Kihadanin A)

• Product Name: Kihadanin A
• CAS No: 125276-62-2
• Molecular Formula: C₂₆H₃₀O₉
• Molecular Weight: 0
• CID: 211958
• PubChem ID: 180311

Kihadanin A Properties

Names and Identifiers

• Oxireno[4,4a]-2-benzopyrano[6,5-g][2]benzoxepin-3,5,9(3aH,4bH,6H)-trione,1-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)-1,6a,7,11a,11b,12,13,13a-octahydro-4b,7,7,11a,13a-pentamethyl-,(1R,3aS,4aR,4bR,6aR,11aR,11bR,13aS)-
• Kihadanin A
• Oxireno[4,4a]-2-benzopyrano[6,5-g][2]benzoxepin-3,5,9(3aH,4bH,6H)-trione,1-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)-1,6a,7,11a
• Oxireno[4,4a]-2-benzopyrano[6,5-g][2]benzoxepin-3,5,9(3aH,4bH,6H)-trione,1-(2,5-dihydro-2-hydroxy-5-oxo-3-furanyl)-1,6a,7,11a,11b,12,13,13a-octahydro-4b,7,7,11a,13a-pentamethyl-,(1R,3aS,4aR,4bR,6aR,11
• 21,23-Dihydro-21-hydroxy-23-oxo-obacunoic acid epsilon-lactone
• FS-7783
• DTXSID00925062
• Obacunoic acid, 21,23-dihydro-21-hydroxy-23-oxo-, epsilon-lactone
• (1R,2R,4S,7R,8S,11R,12R,18R)-7-(2-hydroxy-5-oxo-2H-furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
• AKOS040761952
• 125276-62-2
• 8-(2-Hydroxy-5-oxo-2,5-dihydrofuran-3-yl)-1,1,5a,7a,11b-pentamethyl-5b,6,7,7a,8,11b,13,13a-octahydrooxireno[4',5']pyrano[4',3':5,6]naphtho[2,1-c]oxepine-3,10,12(1H,5aH,10aH)-trione
• (1R,2R,4S,7R,8S,11R,12R,18R)-7-(2-hydroxy-5-oxo-2H-furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.0(2),?.0(2),?.0(1)(2),(1)?]icos-13-ene-5,15,20-trione
• (1R,2R,4S,7R,8S,11R,12R,18R)-7-(2-hydroxy-5-oxo-2H-furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo(9.9.0.02,4.02,8.012,18)icos-13-ene-5,15,20-trione
• CS-0149030
• HY-N8761

• InChIKey： DZWMSKKYNYZQTC-AJLFSXDCSA-N
• Inchi： 1S/C26H30O9/c1-22(2)14-11-15(27)25(5)13(23(14,3)8-7-16(28)34-22)6-9-24(4)18(12-10-17(29)32-20(12)30)33-21(31)19-26(24,25)35-19/h7-8,10,13-14,18-20,30H,6,9,11H2,1-5H3/t13-,14+,18+,19-,20?,23-,24+,25+,26-/m1/s1
• SMILES： O1[C@]2([H])C(=O)O[C@@]([H])(C3=C([H])C(=O)OC3([H])O[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@]5(C([H])=C([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])[C@]5([H])C([H])([H])C([C@@]4(C([H])([H])[H])[C@]132)=O)C([H])([H])[H]

Computed Properties

• Exact Mass: 486.18898253g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 1
• Monoisotopic Mass: 486.18898253g/mol
• Heavy Atom Count: 35
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 129

Experimental Properties

• Boiling Point: 736.5±60.0 °C(Predicted)
• Vapor Pressure: 0.0±5.5 mmHg at 25°C
• Flash Point: 251.1±26.4 °C
• Solubility: Slightly soluble (31 g/l) (25 º C),
• Color/Form: Powder
• pka: 9.67±0.40(Predicted)
• Density: 1.42±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids